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Compound of Interest

Compound Name: Boneloc

CAS No.: 138366-79-7

Cat. No.: B160835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of

Boneloc™ bone cement. The following sections outline methodologies for cement preparation,

mechanical testing, and biocompatibility assessment, crucial for preclinical evaluation and

comparison with other bone cement formulations.

Boneloc™ Cement Composition and Properties
Boneloc™ is a polymethyl methacrylate (PMMA)-based bone cement. Its formulation was

designed to have a lower exothermic polymerization temperature compared to conventional

PMMA cements.[1][2] The composition of Boneloc™ differs from traditional PMMA cements,

which may influence its mechanical and biological characteristics.[2]

Table 1: Composition of Boneloc™ and Conventional PMMA Bone Cement[2]
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Component Boneloc™ Conventional PMMA

Powder

Polymer
Methylacrylate-styrene

copolymer
Polymethyl Methacrylate

Initiator Benzoyl Peroxide Benzoyl Peroxide

Radiopacifier Zirconium Dioxide
Zirconium Dioxide or Barium

Sulfate

Liquid

Monomer Butyl Methacrylate Methyl Methacrylate (MMA)

Accelerator
N,N-dimethyl-p-toluidine,

Dihydroxypropyl-p-toluidine
N,N-dimethyl-p-toluidine

Experimental Protocols
This protocol describes the standardized mixing of Boneloc™ cement to prepare specimens

for mechanical and biological testing. The use of a vacuum mixing system is recommended to

reduce porosity and improve the mechanical strength of the cured cement.[3][4][5]

Materials:

Boneloc™ bone cement powder and liquid monomer

Vacuum mixing system (e.g., Palamix®)[5]

Molds for desired specimen geometry (e.g., cylindrical for compression testing, rectangular

for bending tests) made of a non-adherent material like PTFE.[6]

Controlled environment chamber or laboratory with controlled temperature and humidity.

Timer

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses. The monomer is a

powerful lipid solvent and should not come into direct contact with the body.[7]
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Protocol:

Component Equilibration: Prior to mixing, allow the Boneloc™ powder and liquid

components to equilibrate to a controlled room temperature (e.g., 21-23°C) for at least 2

hours. Temperature can significantly affect the cement's handling and setting characteristics.

[4][8]

Mixing Environment: Perform the mixing procedure in a controlled environment with a

consistent ambient temperature and humidity, as these factors can influence the

polymerization reaction.[4]

Component Combination: Following the manufacturer's instructions, empty the entire

contents of the Boneloc™ powder into the bowl of the vacuum mixing system. Add the

entire volume of the liquid monomer to the powder.[7]

Vacuum Mixing: Secure the lid of the mixing bowl and apply a vacuum. Mix the components

under vacuum according to the mixing system's instructions, typically for a duration of 60

seconds to ensure a homogenous mixture.[5][9]

Doughing and Working Time: After mixing, the cement will enter a "doughing" phase where it

is still sticky. This is followed by the "working" or "application" phase, where the cement has a

non-adherent, dough-like consistency.[10] The duration of these phases is temperature-

dependent.

Specimen Molding: Transfer the mixed cement into the desired molds during the working

phase. Ensure the molds are filled completely to avoid air voids.

Curing: Allow the specimens to cure within the molds at a constant temperature (e.g., 37°C

to simulate physiological conditions) for at least 24 hours.[11] The curing process involves an

exothermic reaction where the temperature of the cement will rise.[1]

Specimen Demolding and Storage: Once fully cured, carefully remove the specimens from

the molds. Store the specimens in a manner appropriate for the planned test (e.g., in a

desiccator for dry mechanical testing or in a relevant biological medium for biocompatibility

studies).
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Mechanical properties are critical to the performance of bone cement. Standardized tests

should be conducted to evaluate compressive and tensile strength.

2.2.1. Compressive Strength Testing

Protocol:

Specimen Preparation: Prepare cylindrical specimens (e.g., 6 mm diameter x 12 mm height)

using the mixing protocol described in section 2.1.[11]

Testing Machine: Use a universal testing machine with a load cell appropriate for the

expected strength of the cement.

Test Conditions: Conduct the test at a controlled room temperature.

Procedure: Place the cylindrical specimen on the lower platen of the testing machine. Apply

a compressive load at a constant crosshead speed (e.g., 20 mm/min) until the specimen

fractures.[12]

Data Analysis: Record the maximum load at failure. Calculate the compressive strength

using the formula: Strength (MPa) = Maximum Load (N) / Cross-sectional Area (mm²).

2.2.2. Tensile Strength Testing

Protocol:

Specimen Preparation: Prepare dumbbell-shaped specimens according to ISO 527-2

standards using a custom mold.

Testing Machine: Utilize a universal testing machine equipped with grips suitable for holding

the dumbbell-shaped specimens.

Test Conditions: Perform the test at a controlled room temperature.

Procedure: Mount the specimen in the grips of the testing machine. Apply a tensile load at a

constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.
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Data Analysis: Record the maximum load at failure. Calculate the tensile strength using the

formula: Strength (MPa) = Maximum Load (N) / Cross-sectional Area of the narrow section

(mm²).

Biocompatibility testing is essential to evaluate the cellular response to the bone cement. This

can be assessed through cytotoxicity assays using cell lines such as L929 fibroblasts or Saos-

2 osteoblasts.[13][14]

Protocol:

Specimen Preparation: Prepare thin, disc-shaped specimens of cured Boneloc™ cement

(e.g., 10 mm diameter x 2 mm thickness). Sterilize the specimens using an appropriate

method that does not affect the material properties, such as ethylene oxide or gamma

irradiation.

Cell Culture: Culture a suitable cell line (e.g., L929 or Saos-2) in appropriate growth medium

until a confluent monolayer is formed.

Direct Contact Assay:

Place the sterilized Boneloc™ discs directly onto the confluent cell monolayer in a culture

plate.

Incubate for a defined period (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO₂

atmosphere.

Include positive (e.g., cytotoxic material) and negative (e.g., non-toxic material) controls.

Cell Viability Assessment: After the incubation period, assess cell viability using a standard

method such as the MTT assay or by staining with live/dead cell indicators (e.g., Calcein

AM/Ethidium Homodimer-1) and visualizing under a fluorescence microscope.

Data Analysis: Quantify cell viability relative to the negative control. A significant reduction in

cell viability in the presence of Boneloc™ may indicate a cytotoxic effect.

Data Presentation
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Table 2: Comparative Mechanical and Thermal Properties of Boneloc™ and Palacos®

Cements

Property Boneloc™ Palacos® Reference

Tensile Strength

(MPa)
Reduced Standard [15][16]

Elastic Modulus Reduced Standard [15][16]

Curing Temperature Reduced Standard [1][15][16]

Glass Transition

Temperature
Reduced Standard [15][16]

Adiabatic Temperature

Rise (°C)
71 104 [6]

Table 3: Setting and Thermal Characteristics of Boneloc™ Cement (In Vivo)[1]

Parameter Median Value (Range)

Ambient Bone Temperature (°C) 35 (32-37)

Time to Temperature Rise (minutes) 7 (5-8)

Maximum Polymerization Temperature (°C) 41 (38-48)

Time to Maximum Temperature (minutes) 11 (9-13)
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Boneloc Cement Mixing and Specimen Preparation Workflow
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Click to download full resolution via product page

Caption: Workflow for mixing Boneloc™ cement and preparing test specimens.
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Mechanical Testing Workflow for Boneloc Cement
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Caption: Workflow for compressive and tensile strength testing of Boneloc™.
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In Vitro Biocompatibility Testing Workflow
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Caption: Workflow for in vitro biocompatibility testing of Boneloc™.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b160835?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

